Cas no 2012884-41-0 (Spiro[2.5]octane-6-sulfonyl chloride)

• Product Name: Spiro[2.5]octane-6-sulfonyl chloride
• CAS No: 2012884-41-0
• MF: C₈H₁₃ClO₂S
• MW: 208.705620527267
• CID: 5285599
• Update Time: 2025-06-11

Spiro[2.5]octane-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Spiro[2.5]octane-6-sulfonyl chloride
• SPIR0[2. 5]0CTANE-6-SULF0NYL CHLORIDE

• Inchi： 1S/C8H13ClO2S/c9-12(10,11)7-1-3-8(4-2-7)5-6-8/h7H,1-6H2
• InChI Key： MMHFUZHVSIDHLC-UHFFFAOYSA-N
• SMILES： C1C2(CCC(S(Cl)(=O)=O)CC2)C1

Additional information on Spiro[2.5]octane-6-sulfonyl chloride

Professional Introduction to Spiro[2.5]octane-6-sulfonyl Chloride (CAS No. 2012884-41-0)

Spiro[2.5]octane-6-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and versatile applications. This compound, identified by the CAS number 2012884-41-0, belongs to the spirocyclic family of molecules, which are known for their rigid and stable frameworks. The presence of a sulfonyl chloride functional group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The spirocyclic structure of Spiro[2.5]octane-6-sulfonyl chloride contributes to its remarkable chemical stability, which is a critical factor in pharmaceutical applications where structural integrity under various conditions is paramount. This compound's ability to undergo selective reactions while maintaining its core framework has made it a preferred choice for researchers developing new drug candidates and functional materials.

In recent years, the pharmaceutical industry has seen a surge in the demand for innovative intermediates that can facilitate the synthesis of complex molecules. Spiro[2.5]octane-6-sulfonyl chloride has emerged as a key player in this landscape, particularly in the development of bioactive molecules that target specific biological pathways. Its sulfonyl chloride moiety is particularly useful in forming amide and urea bonds, which are essential for constructing biologically active peptides and proteins.

One of the most compelling aspects of Spiro[2.5]octane-6-sulfonyl chloride is its role in medicinal chemistry research. The spirocyclic core provides a scaffold that can be modified to create molecules with tailored properties, such as improved solubility, bioavailability, and metabolic stability. These attributes are crucial for developing drugs that can effectively interact with biological targets while minimizing side effects.

The compound's reactivity also makes it an excellent candidate for materials science applications. For instance, it can be used to synthesize polymers with unique properties, such as high thermal stability and mechanical strength. These materials have potential uses in various industries, including electronics, aerospace, and automotive.

Recent studies have highlighted the compound's utility in the development of novel catalysts. The spirocyclic structure provides a stable platform for anchoring catalytic sites, while the sulfonyl chloride group can participate in various catalytic cycles. This has opened up new avenues for researchers looking to develop more efficient and sustainable chemical processes.

The synthesis of Spiro[2.5]octane-6-sulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to improve the efficiency of these processes. These advancements not only enhance the accessibility of the compound but also contribute to the development of greener synthetic methodologies.

In conclusion, Spiro[2.5]octane-6-sulfonyl chloride (CAS No. 2012884-41-0) is a versatile and highly valuable compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative solutions across multiple disciplines. As research continues to uncover new applications for this compound, its importance is expected to grow even further.